Cas no 2090659-77-9 (4-(methoxymethyl)-N,N-dimethyl-piperidin-4-amine)

• Product Name: 4-(methoxymethyl)-N,N-dimethyl-piperidin-4-amine
• CAS No: 2090659-77-9
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• MDL: MFCD31743366
• CID: 5222551
• Update Time: 2026-03-07

4-(methoxymethyl)-N,N-dimethyl-piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-(methoxymethyl)-N,N-dimethylpiperidin-4-amine
• 4-(methoxymethyl)-N,N-dimethyl-piperidin-4-amine

• MDL： MFCD31743366
• Inchi： 1S/C9H20N2O/c1-11(2)9(8-12-3)4-6-10-7-5-9/h10H,4-8H2,1-3H3
• InChI Key： DJZUFNPNXAIPOO-UHFFFAOYSA-N
• SMILES： N1CCC(COC)(N(C)C)CC1

Additional information on 4-(methoxymethyl)-N,N-dimethyl-piperidin-4-amine

Introduction to 4-(methoxymethyl)-N,N-dimethyl-piperidin-4-amine (CAS No. 2090659-77-9)

4-(methoxymethyl)-N,N-dimethyl-piperidin-4-amine (CAS No. 2090659-77-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 4-(methoxymethyl)-N,N-dimethyl-piperidin-4-amine is composed of a piperidine ring substituted with a methoxymethyl group and two methyl groups attached to the nitrogen atom. This specific arrangement of functional groups imparts distinct physicochemical properties to the molecule, making it an interesting candidate for drug development. The compound is typically synthesized through a multi-step process involving the reaction of piperidine derivatives with appropriate reagents to introduce the desired substituents.

Recent studies have highlighted the potential of 4-(methoxymethyl)-N,N-dimethyl-piperidin-4-amine in modulating various biological pathways. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play crucial roles in signal transduction and are involved in a wide range of physiological processes, including neurotransmission, immune responses, and cellular metabolism. Preliminary data suggest that 4-(methoxymethyl)-N,N-dimethyl-piperidin-4-amine can act as a ligand for specific GPCRs, potentially modulating their activity and downstream signaling cascades.

In addition to its receptor interactions, 4-(methoxymethyl)-N,N-dimethyl-piperidin-4-amine has been investigated for its effects on cellular processes such as apoptosis and proliferation. Apoptosis, or programmed cell death, is a critical mechanism for maintaining tissue homeostasis and eliminating damaged or dysfunctional cells. Research has shown that 4-(methoxymethyl)-N,N-dimethyl-piperidin-4-amine can induce apoptosis in certain cancer cell lines, making it a potential candidate for anticancer therapies. Furthermore, the compound's ability to modulate cell proliferation has been explored in the context of regenerative medicine and wound healing.

The pharmacokinetic properties of 4-(methoxymethyl)-N,N-dimethyl-piperidin-4-amine have also been studied to assess its suitability as a therapeutic agent. Pharmacokinetics refers to the movement of drugs within the body, including absorption, distribution, metabolism, and excretion (ADME). Understanding these parameters is essential for optimizing drug dosing and minimizing adverse effects. Preclinical studies have demonstrated that 4-(methoxymethyl)-N,N-dimethyl-piperidin-4-amine exhibits favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life in animal models.

Toxicity assessments are another critical aspect of drug development. Extensive toxicity studies have been conducted to evaluate the safety profile of 4-(methoxymethyl)-N,N-dimethyl-piperidin-4-amine. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in both in vitro and in vivo models. However, further investigations are needed to fully characterize its safety profile across different species and dosing regimens.

Clinical trials are an essential step in translating preclinical findings into therapeutic applications. While 4-(methoxymethyl)-N,N-dimethyl-piperidin-4-amine is still in the early stages of clinical evaluation, initial results from phase I trials have been promising. These trials have focused on assessing the safety and tolerability of the compound in healthy volunteers and patients with specific conditions. The data collected from these trials will be crucial for advancing the compound into later stages of clinical development.

In conclusion, 4-(methoxymethyl)-N,N-dimethyl-piperidin-4-amine (CAS No. 2090659-77-9) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits. As more data become available from preclinical studies and clinical trials, it is anticipated that this compound will play an increasingly important role in the development of novel treatments for a range of diseases.